Cas no 840521-76-8 (3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester)
840521-76-8 structure
Product Name:3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester
CAS No:840521-76-8
MF:C17H27BN2O3
MW:318.218884706497
MDL:MFCD05865086
CID:720271
PubChem ID:329774390
Update Time:2025-04-19
3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- N-(2-(Dimethylamino)ethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
- 3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester
- Benzamide,N-[2-(dimethylamino)ethyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- N-[2-(dimethylamino)ethyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
- N-[2-(N',N'-DIMETHYLAMINO)ETHYL]BENZAMIDE-3-BORONIC ACID, PINACOL ESTER
- N-(2-Dimethylaminoethyl)-3-(4,4,5,5-tetramethyl)1,3,2-dioxaborolan-2-yl)benzamide
- BS-2098
- CS-0175478
- N-[2-(N',N'-Dimethylamino)ethyl]benzamide-3-boronic acid, pinacol ester, AldrichCPR
- AKOS015960134
- 840521-76-8
- N-(2-dimethylaminoethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide, AldrichCPR
- 3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid pinacol ester
- AB22922
- KQUHTIHQDGBEMM-UHFFFAOYSA-N
- A840708
- MFCD05865086
- ETHYL(1R,2S)-CIS-2-HYDROXYCYCLOHEXANECARBOXYLATE
- N-(2-dimethylamino-ethyl)-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzamide
- N-(2-dimethylaminoethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
- SCHEMBL1679566
- FT-0644894
- DTXSID40374358
- DB-056768
-
- MDL: MFCD05865086
- Inchi: 1S/C17H27BN2O3/c1-16(2)17(3,4)23-18(22-16)14-9-7-8-13(12-14)15(21)19-10-11-20(5)6/h7-9,12H,10-11H2,1-6H3,(H,19,21)
- InChI Key: KQUHTIHQDGBEMM-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=C(C(NCCN(C)C)=O)C=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 318.21100
- Monoisotopic Mass: 318.2114729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.8Ų
Experimental Properties
- PSA: 50.80000
- LogP: 1.66810
3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D479078-100mg |
3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester |
840521-76-8 | 100mg |
$75.00 | 2023-05-18 | ||
| TRC | D479078-250mg |
3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester |
840521-76-8 | 250mg |
$150.00 | 2023-05-18 | ||
| TRC | D479078-500mg |
3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester |
840521-76-8 | 500mg |
$224.00 | 2023-05-18 | ||
| TRC | D479078-1g |
3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester |
840521-76-8 | 1g |
$316.00 | 2023-05-18 | ||
| abcr | AB175316-1 g |
N-[2-(N',N'-Dimethylamino)ethyl]benzamide-3-boronic acid, pinacol ester, 97%; . |
840521-76-8 | 97% | 1g |
€161.50 | 2023-05-07 | |
| abcr | AB175316-5 g |
N-[2-(N',N'-Dimethylamino)ethyl]benzamide-3-boronic acid, pinacol ester, 97%; . |
840521-76-8 | 97% | 5g |
€613.00 | 2023-05-07 | |
| Chemenu | CM134045-1g |
N-(2-(dimethylamino)ethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide |
840521-76-8 | 95% | 1g |
$111 | 2023-02-18 | |
| Alichem | A019143312-10g |
N-(2-(Dimethylamino)ethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide |
840521-76-8 | 95% | 10g |
$499.26 | 2023-08-31 | |
| Fluorochem | 013914-1g |
N-(2-Dimethylaminoethyl)-3-(4,4,5,5-tetramethyl)1,3,2-dioxaborolan-2-yl)benzamide |
840521-76-8 | 95% | 1g |
£74.00 | 2022-03-01 | |
| Fluorochem | 013914-5g |
N-(2-Dimethylaminoethyl)-3-(4,4,5,5-tetramethyl)1,3,2-dioxaborolan-2-yl)benzamide |
840521-76-8 | 95% | 5g |
£367.00 | 2022-03-01 |
3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, pinacol ester Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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